Cas no 957120-49-9 (N-Ethyl 3-borono-5-chlorobenzamide)

N-Ethyl 3-borono-5-chlorobenzamide structure

957120-49-9 structure

Product Name:N-Ethyl 3-borono-5-chlorobenzamide

CAS No:957120-49-9

MF:C₉H₁₁BClNO₃

MW:227.452541589737

MDL:MFCD09800857

CID:802785

PubChem ID:44118789

Update Time:2025-04-19

N-Ethyl 3-borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

- (3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid
- [3-chloro-5-(ethylcarbamoyl)phenyl]boronic acid
- 3-CHLORO-5-(ETHYLCARBAMOYL)BENZENEBORONIC ACID
- Boronic acid,B-[3-chloro-5-[(ethylamino)carbonyl]phenyl]-
- N-Ethyl 3-borono-5-chlorobenzamide
- 957120-49-9
- (3-Chloro-5-(ethylcarbamoyl)phenyl)boronicacid
- SB79670
- A858858
- CS-0176022
- MFCD09800857
- 3-chloro-5-(ethylcarbamoyl)phenylboronic acid
- DTXSID10656991
- AKOS015833581
- BS-33393
- F77560
- DB-266237
- MDL： MFCD09800857
- Inchi： 1S/C9H11BClNO3/c1-2-12-9(13)6-3-7(10(14)15)5-8(11)4-6/h3-5,14-15H,2H2,1H3,(H,12,13)
- InChI Key： RDZMWYYVLMBINL-UHFFFAOYSA-N
- SMILES： ClC1C=C(B(O)O)C=C(C=1)C(NCC)=O

Computed Properties

Exact Mass: 227.05200
Monoisotopic Mass: 227.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.6A^2

Experimental Properties

PSA: 69.56000
LogP: 0.16040

N-Ethyl 3-borono-5-chlorobenzamide Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

N-Ethyl 3-borono-5-chlorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019121211-5g	(3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid	957120-49-9	95%	5g	$371.28	2023-08-31
TRC	E926198-100mg	N-Ethyl 3-borono-5-chlorobenzamide	957120-49-9		100mg	$87.00	2023-05-18
TRC	E926198-250mg	N-Ethyl 3-borono-5-chlorobenzamide	957120-49-9		250mg	$167.00	2023-05-18
TRC	E926198-500mg	N-Ethyl 3-borono-5-chlorobenzamide	957120-49-9		500mg	$265.00	2023-05-18
TRC	E926198-1g	N-Ethyl 3-borono-5-chlorobenzamide	957120-49-9		1g	$362.00	2023-05-18
Fluorochem	211311-1g	3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid	957120-49-9	95%	1g	￡188.00	2022-03-01
Fluorochem	211311-5g	3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid	957120-49-9	95%	5g	￡657.00	2022-03-01
Apollo Scientific	OR11660-1g	3-Chloro-5-(ethylcarbamoyl)benzeneboronic acid	957120-49-9		1g	£195.00	2023-09-01
abcr	AB237223-1 g	3-Chloro-5-(ethylcarbamoyl)benzeneboronic acid	957120-49-9		1g	€297.00	2023-04-27
abcr	AB237223-5 g	3-Chloro-5-(ethylcarbamoyl)benzeneboronic acid	957120-49-9		5g	€934.50	2023-04-27

N-Ethyl 3-borono-5-chlorobenzamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:957120-49-9)N-Ethyl 3-borono-5-chlorobenzamide

Order Number:A858858

Stock Status:in Stock

Quantity:1g/5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:15

Price ($):150.0/545.0/1830.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

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